Cas no 13718-47-3 (Cytidine 5'-monophosphate sodium salt)

• Product Name: Cytidine 5'-monophosphate sodium salt
• CAS No: 13718-47-3
• MF: C₉H₁₃N₃NaO₈P
• MW: 345.178354024887
• CID: 137552
• PubChem ID: 53321064
• Update Time: 2025-05-19

Cytidine 5'-monophosphate sodium salt Chemical and Physical Properties

Names and Identifiers

• 5'-Cytidylic acid,sodium salt (1:?)
• CYTIDINE 5'-MONOPHOSPHATE SODIUM SALT
• CYTIDINE 5/'-MONOPHOSPHATE SODIUM SALT
• CHEMBL1627075
• sodium ((2R,3S,4R,5R)-5-(4-amino-2-oxopyrimidin-1(2H)-yl)-3,4-dihydroxytetrahydrofuran-2-yl)methyl hydrogenphosphate
• 5'-Cytidylic acid,sodium salt
• AKOS030502459
• sodium;[(2R,3S,4R,5R)-5-(4-amino-2-oxopyrimidin-1-yl)-3,4-dihydroxyoxolan-2-yl]methyl hydrogen phosphate
• 13718-47-3
• Cytidine 5'-monophosphate sodium salt

• Inchi： 1S/C9H14N3O8P.Na/c10-5-1-2-12(9(15)11-5)8-7(14)6(13)4(20-8)3-19-21(16,17)18;/h1-2,4,6-8,13-14H,3H2,(H2,10,11,15)(H2,16,17,18);/q;+1/p-1/t4-,6-,7-,8-;/m1./s1
• InChI Key： AJCAHIYEOVKFDR-IAIGYFSYSA-M
• SMILES： P(=O)(O)([O-])OC[C@@H]1[C@H]([C@H]([C@H](N2C(N=C(C=C2)N)=O)O1)O)O.[Na+]

Computed Properties

• Exact Mass: 345.03400
• Monoisotopic Mass: 367.016
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 520
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 181A^2

Experimental Properties

• Color/Form: White crystalline powder
• Density: 2.15
• Boiling Point: 678.1°C at 760 mmHg
• Flash Point: 363.9°C
• Refractive Index: 8 ° (C=2, H2O)
• PSA: 190.00000
• LogP: -1.42660

Cytidine 5'-monophosphate sodium salt Security Information

• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleotides Pyrimidine ribonucleoside monophosphates
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleotides Pyrimidine ribonucleotides Pyrimidine ribonucleoside monophosphates

Additional information on Cytidine 5'-monophosphate sodium salt

Comprehensive Guide to Cytidine 5'-monophosphate sodium salt (CAS No. 13718-47-3): Properties, Applications, and Market Insights

Cytidine 5'-monophosphate sodium salt (CAS No. 13718-47-3), often abbreviated as CMP-Na, is a vital nucleotide derivative widely used in biochemical research, pharmaceuticals, and nutraceuticals. This compound, a sodium salt of cytidine monophosphate, plays a crucial role in RNA synthesis and cellular metabolism. Its unique properties make it indispensable in modern biotechnology and therapeutic applications.

The molecular formula of Cytidine 5'-monophosphate sodium salt is C₉H₁₂N₃O₈P·Na₂, with a molecular weight of 367.16 g/mol. It appears as a white to off-white crystalline powder, highly soluble in water, and stable under standard laboratory conditions. Researchers value its purity and consistency, making it a preferred choice for enzymatic studies and diagnostic applications.

In recent years, interest in CMP-Na has surged due to its potential role in cognitive health supplements and neuroprotective formulations. With growing awareness about brain health and nootropics, many users search for "natural cognitive enhancers" or "RNA-based supplements," where Cytidine 5'-monophosphate frequently appears as a key ingredient. Studies suggest it may support memory function and neural communication when combined with other nucleotides like uridine.

The pharmaceutical industry utilizes Cytidine 5'-monophosphate sodium salt as a building block for antiviral drugs and anticancer therapies. Its structural similarity to natural nucleotides allows it to interfere with viral replication processes. Current research explores its potential in mRNA vaccine technology, a hot topic since the COVID-19 pandemic, where modified nucleotides play critical roles in vaccine efficacy and stability.

From a manufacturing perspective, CMP sodium salt production follows strict GMP guidelines to ensure high purity (>98%). Analytical techniques like HPLC and NMR verify its structural integrity. Suppliers often highlight its low endotoxin levels, making it suitable for sensitive biological applications. The compound's stability at room temperature (when stored properly) contributes to its popularity in research laboratories worldwide.

The global market for Cytidine 5'-monophosphate derivatives shows steady growth, driven by increasing demand from the pharmaceutical and nutraceutical sectors. Asia-Pacific regions, particularly China and India, have emerged as major production hubs, offering competitive pricing without compromising quality. Industry reports suggest a compound annual growth rate (CAGR) of 5-7% for nucleotide-related products through 2028.

Quality control remains paramount when working with CMP-Na. Reputable suppliers provide detailed certificates of analysis (CoA) including parameters like assay purity, moisture content, heavy metal limits, and microbiological testing results. Researchers frequently search for "high purity CMP sodium salt" or "GMP-grade cytidine monophosphate," emphasizing the importance of quality specifications in purchase decisions.

Emerging applications of Cytidine 5'-monophosphate sodium salt include its use in cell culture media formulations and tissue engineering protocols. The compound serves as a nutrient source for fast-growing cells, particularly in stem cell research and regenerative medicine. These cutting-edge applications align with current scientific trends toward personalized medicine and advanced therapeutic solutions.

From a regulatory standpoint, CMP sodium salt (CAS 13718-47-3) is generally recognized as safe for research purposes when handled appropriately. However, users should consult specific regional regulations for pharmaceutical or food additive applications. The compound appears on multiple GRAS (Generally Recognized As Safe) lists when used in approved quantities.

Storage recommendations for Cytidine 5'-monophosphate sodium salt typically suggest keeping the material in a cool, dry place (2-8°C for long-term storage), protected from light and moisture. Proper handling prevents degradation and maintains the compound's effectiveness throughout its shelf life, which generally exceeds two years when stored correctly.

The scientific community continues to explore novel applications for CMP-Na, particularly in combination with other nucleotides. Recent studies investigate its potential in gut health formulations, leveraging the connection between nucleotide supplementation and intestinal barrier function. This aligns with growing consumer interest in digestive wellness and microbiome support products.

For researchers considering Cytidine 5'-monophosphate sodium salt for their projects, numerous peer-reviewed publications document its various applications. Key search terms like "CMP nucleotide research" or "cytidine monophosphate applications" yield hundreds of relevant studies in databases like PubMed and ScienceDirect, demonstrating the compound's widespread scientific utility.

In conclusion, Cytidine 5'-monophosphate sodium salt (CAS 13718-47-3) represents a versatile biochemical with expanding applications across multiple industries. Its role in cutting-edge research areas like RNA therapeutics, cognitive health, and regenerative medicine ensures continued relevance in scientific advancement. As research progresses, we anticipate discovering even more valuable applications for this remarkable nucleotide derivative.